Cas no 2228701-94-6 (methyl 4-carbamimidoyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-carbamimidoyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2228701-94-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6040670
• PubChem ID: 165689109
• Update Time: 2025-05-22

methyl 4-carbamimidoyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-carbamimidoyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• EN300-1739380
• 2228701-94-6

• Inchi： 1S/C10H15N3O2/c1-5-7(9(11)12)8(10(14)15-4)6(2)13(5)3/h1-4H3,(H3,11,12)
• InChI Key： JCGAPOMNPKQWPE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=N)N)=C(C)N(C)C=1C)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.1Ų

Additional information on methyl 4-carbamimidoyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Methyl 4-Carbamimidoyl-1,2,5-Trimethyl-1H-Pyrrole-3-Carboxylate: A Comprehensive Overview

Methyl 4-carbamimidoyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate, with the CAS number 2228701-94-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. The name itself highlights its structural composition: the "methyl" group indicates a methyl ester at the carboxylate position, while the "4-carbamimidoyl" suggests the presence of a carbamimidoyl group at the fourth position of the pyrrole ring. The "1,2,5-trimethyl" descriptor further specifies the substitution pattern on the pyrrole ring, with methyl groups at positions 1, 2, and 5. This combination of functional groups makes it a versatile molecule with diverse chemical properties.

The synthesis of methyl 4-carbamimidoyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed microwave-assisted synthesis to streamline the process, reducing reaction times while maintaining product quality. The use of transition metal catalysts has also been explored to enhance the efficiency of key steps such as coupling reactions.

In terms of applications, this compound has shown promise in several areas. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. Recent studies have demonstrated its potential as a chelating agent in metalloenzyme mimics and catalytic systems. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. For example, researchers have incorporated this compound into organic light-emitting diodes (OLEDs) to improve device efficiency and stability.

The biological activity of methyl 4-carbamimidoyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has also been a subject of recent investigations. In vitro studies have revealed its potential as an antimicrobial agent against various bacterial strains. Furthermore, its ability to modulate cellular signaling pathways suggests its role in drug development for treating conditions such as inflammation and oxidative stress-related disorders.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under different environmental conditions. Results indicate that under aerobic conditions, the compound undergoes rapid mineralization, reducing its persistence in the environment.

In conclusion, methyl 4-carbamimidoyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No: 2228701-94-6) is a multifaceted compound with applications spanning chemistry, materials science, and biology. Its structural diversity and functional versatility continue to attract scientific interest. As research progresses, new insights into its properties and applications are expected to emerge.